Cas no 2154099-71-3 (3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylic acid)

• Product Name: 3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylic acid
• CAS No: 2154099-71-3
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5655070
• PubChem ID: 165889499
• Update Time: 2025-08-03

3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2154099-71-3
• 3-[(prop-2-en-1-yloxy)methyl]pyrrolidine-3-carboxylic acid
• EN300-27725586
• 3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C9H15NO3/c1-2-5-13-7-9(8(11)12)3-4-10-6-9/h2,10H,1,3-7H2,(H,11,12)
• InChI Key： UDVTTWQYCFQSKX-UHFFFAOYSA-N
• SMILES： O(CC=C)CC1(C(=O)O)CNCC1

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylic acid

3-(Prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound 3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylic acid, identified by the CAS number 2154099-71-3, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a pyrrolidine ring substituted with a propenyl ether group and a carboxylic acid moiety, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery, particularly in the development of bioactive compounds. The presence of the propenyl ether group in this compound introduces additional functional diversity, enabling interactions with biological targets such as enzymes and receptors. This makes 3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylic acid a promising candidate for exploring new therapeutic agents.

In terms of synthesis, researchers have employed various strategies to construct this compound efficiently. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the unique reactivity of the starting materials to form the desired product under controlled conditions. Such advancements in synthetic chemistry underscore the compound's potential for large-scale production and application.

The chemical properties of 3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylic acid are equally intriguing. Its solubility profile, acidity, and reactivity make it suitable for a wide range of chemical transformations. For instance, the carboxylic acid group can be easily converted into esters or amides, enabling further functionalization. Additionally, the propenyl ether group exhibits interesting electronic properties, which can influence the molecule's behavior in different chemical environments.

Beyond its chemical attributes, this compound has found applications in several emerging areas. In materials science, it has been explored as a precursor for synthesizing advanced polymers with tailored properties. Its ability to undergo polymerization under specific conditions makes it a valuable component in the development of high-performance materials for industrial and consumer applications.

In conclusion, 3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylic acid is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advances in synthesis and application techniques, positions it as a key player in future research and development efforts.